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Compound of Interest

Compound Name: (R)-Selisistat

Cat. No.: B1680946

Application Notes and Protocols for (R)-
Selisistat
Introduction

(R)-Selisistat, also known as (R)-EX-527, is the R-enantiomer of Selisistat.[1][2] Selisistat is a
potent and selective inhibitor of Sirtuin 1 (SIRT1), a NAD+-dependent deacetylase.[3][4][5][6][7]
SIRT1 is implicated in various cellular processes, including stress resistance, metabolism, and
aging, by deacetylating numerous protein substrates.[8] (R)-Selisistat is reported to have
significantly less inhibitory activity on SIRT1 compared to its (S)-enantiomer.[2] These
application notes provide detailed protocols for the solubilization and preparation of stock
solutions of (R)-Selisistat for research purposes.

Physicochemical Properties

e Molecular Formula: C13H13CIN20[1][4]
e Molecular Weight: 248.71 g/mol [1][4]
o Appearance: Light yellow to yellow solid[9]

« CAS Number: 848193-69-1[1][9]

Solubility Data
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(R)-Selisistat exhibits high solubility in dimethyl sulfoxide (DMSO) and limited solubility in
ethanol. It is poorly soluble in aqueous solutions. For in vivo studies, co-solvent formulations
are typically required.

Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)

Sonication or gentle
heating may be
required to facilitate
dissolution.[2] It is

DMSO =100 mg/mL[9][10] 402.07 mM[2][9] recommended to use
newly opened,
anhydrous DMSO as
the compound is

hygroscopic.[9][10]

Ultrasonic treatment is
Ethanol 10 mg/mL][4] 40.21 mM[4] necessary for

dissolution.[4]

Note: The provided solubility data is based on information from various suppliers and may vary
slightly between batches.

Experimental Protocols
Protocol 1: Preparation of a 10 mM (R)-Selisistat Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (R)-Selisistat in DMSO, a
common concentration for in vitro assays.

Materials:
* (R)-Selisistat powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator water bath or heating block

Procedure:

Aseptic Technique: Perform all steps in a clean environment, such as a laminar flow hood, to
prevent contamination, especially if the stock solution will be used for cell culture
experiments.

Weighing the Compound: Accurately weigh the desired amount of (R)-Selisistat powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.487 mg of (R)-Selisistat
(Molecular Weight = 248.71 g/mol ).

Solvent Addition: Add the calculated amount of anhydrous DMSO to the vial containing the
(R)-Selisistat powder. To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolution:
o Securely cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, sonicate the vial in a water bath for 5-10 minutes or gently warm the
solution to 37°C.[2] Mix intermittently until the solution is clear.

Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[9][10]

o Store the aliquots at -20°C or -80°C for long-term storage.[9][10] Stock solutions are stable
for up to 1 year at -80°C and for shorter periods at -20°C.[2][9][10]
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Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution to prepare working
concentrations for treating cells in culture.

Materials:

e 10 mM (R)-Selisistat stock solution in DMSO
o Appropriate cell culture medium

o Sterile tubes and pipettes

Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the 10 mM (R)-Selisistat stock solution
at room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture
medium to achieve the desired final concentrations.

o Important: Ensure that the final concentration of DMSO in the cell culture medium is non-
toxic to the cells, typically below 0.5% (v/v). Prepare a vehicle control with the same final
concentration of DMSO.

o Application to Cells: Add the prepared working solutions to your cell cultures and proceed
with the experiment. It is recommended to prepare working solutions fresh for each
experiment.

Signaling Pathway

(R)-Selisistat is the less active enantiomer of Selisistat, a known inhibitor of SIRT1. SIRT1
deacetylates a variety of protein targets, thereby modulating numerous cellular pathways. The
diagram below illustrates the central role of SIRT1 in cellular processes and the downstream
effects of its inhibition.
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Caption: SIRT1 signaling pathway and points of inhibition.

Experimental Workflow for Stock Solution

Preparation

The following diagram outlines the logical workflow for preparing a stock solution of (R)-

Selisistat.
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Caption: Workflow for (R)-Selisistat stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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